Cas no 134612-39-8 (4-Hydroxy-3-methoxy-4'-methylbenzophenone)

• Product Name: 4-Hydroxy-3-methoxy-4'-methylbenzophenone
• CAS No: 134612-39-8
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD08703704
• CID: 900252
• PubChem ID: 11096783
• Update Time: 2025-10-12

4-Hydroxy-3-methoxy-4'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-3-methoxyphenyl)-3-(p-tolyl)propan-2-one
• 1-(4-hydroxy-3-methoxyphenyl)-3-p-tolylpropan-2-one
• 3-methoxy-4-hydroxybenzyl,4'-methylbenzyl ketone
• 4-HYDROXY-3-METHOXY-4'-METHYLBENZOPHENONE
• 4-hydroxy-3-methoxy-4-methylphenylmethanone
• Methanone, (4-hydroxy-3-methoxyphenyl)(4-methylphenyl)-
• 4-Hydroxy-3-Methoxy-4-Methylbenzophenone
• (4-Hydroxy-3-methoxyphenyl)(p-tolyl)methanone
• (4-hydroxy-3-methoxyphenyl)-(4-methylphenyl)methanone
• 134612-39-8
• AKOS027250706
• SCHEMBL7373760
• 4-Hydroxy-3-methoxy-4'-methylbenzophenone

• MDL： MFCD08703704
• Inchi： 1S/C15H14O3/c1-10-3-5-11(6-4-10)15(17)12-7-8-13(16)14(9-12)18-2/h3-9,16H,1-2H3
• InChI Key： QRHQYMIZAGQGDF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C1C=CC(C)=CC=1)=O)O

Computed Properties

• Exact Mass: 270.12600
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 432.066°C at 760 mmHg
• Flash Point: 164.331°C
• Refractive Index: 1.588
• PSA: 46.53000
• LogP: 3.06350

4-Hydroxy-3-methoxy-4'-methylbenzophenone Security Information

• Storage Condition：Sealed in dry,2-8°C(BD258250)

Additional information on 4-Hydroxy-3-methoxy-4'-methylbenzophenone

Comprehensive Analysis of 4-Hydroxy-3-methoxy-4'-methylbenzophenone (CAS No. 134612-39-8): Properties, Applications, and Industry Trends

4-Hydroxy-3-methoxy-4'-methylbenzophenone (CAS 134612-39-8), a specialized organic compound, has garnered significant attention in pharmaceutical and cosmetic research due to its unique structural properties. This benzophenone derivative features a hydroxyl group at the 4-position and a methoxy group at the 3-position of one phenyl ring, while the other phenyl ring is substituted with a methyl group at the 4'-position. Such molecular architecture contributes to its UV-absorbing capabilities and potential biological activities, making it a subject of interest for sunscreen formulations and photostabilizer applications.

Recent studies highlight the compound’s role in advanced material science, particularly in polymer stabilization and organic synthesis intermediates. Researchers are exploring its efficacy in preventing photodegradation in plastics and coatings, aligning with the growing demand for sustainable materials. The methoxy and hydroxy functional groups enhance its solubility in polar solvents, facilitating its incorporation into various industrial processes. With increasing consumer awareness about photoaging prevention, this compound’s relevance in anti-aging skincare products has surged, as evidenced by patent filings and formulation innovations.

From a synthetic chemistry perspective, CAS 134612-39-8 serves as a key intermediate in producing flavonoid analogs and other bioactive molecules. Its structural similarity to natural antioxidants like vanillin derivatives has spurred investigations into its potential free-radical scavenging properties. Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for pharmaceutical-grade applications. Industry reports indicate a 15% annual growth in demand for such fine chemicals, driven by R&D investments in cosmeceuticals and functional coatings.

Environmental considerations have also shaped recent discussions around this compound. Its biodegradability profile and low ecotoxicity make it a preferable alternative to traditional UV filters under scrutiny for coral reef safety. Regulatory bodies like the EPA and ECHA are evaluating its ecological impact, coinciding with the global push for green chemistry solutions. Manufacturers now emphasize energy-efficient synthesis routes, reducing carbon footprints while maintaining yield optimization—a response to the ESG (Environmental, Social, and Governance) metrics increasingly demanded by investors.

Market analysts correlate the compound’s popularity with broader trends in personalized medicine and nutricosmetics. Its dual functionality as both a UV absorber and potential metabolic modulator opens interdisciplinary opportunities. For instance, combination therapies using 4-Hydroxy-3-methoxy-4'-methylbenzophenone-loaded nanoparticles demonstrate enhanced dermal delivery in recent preclinical trials. Such advancements address frequent consumer queries about "long-lasting sun protection" and "multifunctional active ingredients"—topics dominating cosmetic science forums and search engine trends.

Quality control protocols for this compound now incorporate QbD (Quality by Design) principles, ensuring batch-to-batch consistency for critical parameters like melting point (152–154°C) and absorbance spectra. The rise of blockchain-enabled supply chains further guarantees traceability from raw materials to end products, a feature highly valued in clean-label movements. As synthetic biology advances, enzymatic production methods may soon supplement conventional chemical synthesis, reducing reliance on petrochemical precursors.

In conclusion, 4-Hydroxy-3-methoxy-4'-methylbenzophenone exemplifies the convergence of chemistry, sustainability, and consumer health trends. Its versatility across cosmetic science, material engineering, and green technology positions it as a compound of enduring industrial significance. Ongoing research into its structure-activity relationships promises to unlock further applications, particularly in smart packaging and photodynamic therapy—fields projected to dominate scientific discourse in the coming decade.